[4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone

• IUPAC Name: [4-(3-chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C22H22ClN3O/c1-25-15-24-14-21(25)17-9-11-26(12-10-17)22(27)18-7-5-16(6-8-18)19-3-2-4-20(23)13-19/h2-8,13-15,17H,9-12H2,1H3
• InChI Key: MGISTQMPXUOGHN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1C2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H22ClN3O
• Molecular Weight: 379.9 g/mol

Description

[4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone, also known as CL-218,872, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as selective serotonin reuptake enhancers (SSREs) and has been shown to have a variety of effects on the central nervous system (CNS).

Mechanism of Action

[4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone acts as a selective serotonin reuptake enhancer (SSRE), which means that it enhances the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can have a variety of effects on the CNS.
Biochemical and Physiological Effects:
[4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone has been shown to have a variety of effects on the CNS, including anxiolytic and antidepressant effects. It has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the body's stress response.

Advantages and Limitations for Lab Experiments

One advantage of using [4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone in lab experiments is that it has been extensively studied and its effects on the CNS are well-characterized. However, one limitation is that its mechanism of action is not fully understood, and more research is needed to fully elucidate its effects.

Future Directions

1. Further studies are needed to fully elucidate the mechanism of action of [4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone.
2. Clinical trials are needed to determine the safety and efficacy of [4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone as a treatment for anxiety and depression in humans.
3. Studies are needed to determine the long-term effects of [4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone on the CNS.
4. Further research is needed to determine the potential therapeutic applications of [4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone in other CNS disorders, such as schizophrenia and bipolar disorder.
5. Studies are needed to determine the optimal dosing and administration of [4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone for therapeutic use.

Synthesis Methods

The synthesis of [4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone involves the reaction of 3-chloroaniline with 4-(3-methylimidazol-4-yl)piperidine in the presence of a palladium catalyst. The resulting product is then reacted with 4-chlorobenzophenone to yield [4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone.

Scientific Research Applications

[4-(3-Chlorophenyl)phenyl]-[4-(3-methylimidazol-4-yl)piperidin-1-yl]methanone has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models, and has been proposed as a potential treatment for anxiety and depression in humans.